4-Methyl-5-phenylisoxazole-3-carboxylic acid

• IUPAC Name: 4-methyl-5-phenyl-1,2-oxazole-3-carboxylic acid
• InChI: InChI=1S/C11H9NO3/c1-7-9(11(13)14)12-15-10(7)8-5-3-2-4-6-8/h2-6H,1H3,(H,13,14)
• InChI Key: YZWYKGDZMIBRSH-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(ON=C1C(=O)O)C2=CC=CC=C2
• Molecular Formula: C11H9NO3
• Molecular Weight: 203.19 g/mol
• CAS RN: 668971-10-6

Description

4-Methyl-5-phenylisoxazole-3-carboxylic acid is a heterocyclic compound with the empirical formula C11H9NO3. It has been used in the preparation of intermediates for the synthesis of penicillin and for acylation during solid support synthesis of isoxazolopyridone derivatives.

Molecular Structure Analysis

The molecular structure of this compound consists of a five-membered isoxazole ring attached to a phenyl group and a carboxylic acid group. The SMILES string representation is Cc1onc(-c2ccccc2)c1C(O)=O.

Physical And Chemical Properties Analysis

This compound is a solid compound with a melting point of 189.0-196.0°C. It has a molecular weight of 203.19.

Scientific Research Applications

Tautomerism and Basicity

A. Boulton and A. Katritzky (1961) investigated the tautomerism of heteroaromatic compounds, including isoxazol-5-ones. Their study showed that derivatives of isoxazole, including those with phenyl groups, exist as mixtures of CH and NH forms in solution. This property could influence the design of compounds for various applications, such as pharmaceuticals and agrochemicals (Boulton & Katritzky, 1961).

Synthesis and Reactivity

Research by R. Micetich and C. Chin (1970) on the preparation and lithiation of 3,5-disubstituted isoxazoles laid foundational knowledge for synthesizing and manipulating isoxazole derivatives. Their work enables further exploration into the reactivity and potential applications of these compounds in organic synthesis (Micetich & Chin, 1970).

Isoxazole Derivatives Synthesis

A. V. Serebryannikova et al. (2019) reported on the synthesis of isoxazole- and oxazole-4-carboxylic acid derivatives through controlled isomerization. This process highlights the versatility of isoxazole derivatives for creating compounds with potential bioactive properties (Serebryannikova et al., 2019).

Chemical and Spectral Studies

Isha Singh et al. (2019) conducted detailed studies on 4-methylthiadiazole-5-carboxylic acid, providing insights into the structural, electronic, and spectroscopic properties of similar carboxylic acid derivatives. Although not directly on 4-Methyl-5-phenylisoxazole-3-carboxylic acid, their methodologies and findings could be relevant for studying its properties (Singh et al., 2019).

Photocatalytic Properties

Lu Lu et al. (2021) synthesized coordination complexes with dicarboxylic acid and N-donor coligands for environmental applications, including the degradation of organic dyes. While their study does not directly involve this compound, it suggests potential areas of application for structurally related compounds in environmental remediation (Lu et al., 2021).